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Compound Focus: Allitinib tosylate

CAS No.: 1050500-29-2

Cat. No.: S001612

Get Quote

The table below summarizes the key storage conditions for Allitinib as provided by commercial suppliers.

Form Short-Term Long-Term Solution in DMSO Shipping

Powder 4°C for 2
years [1]

-20°C for 3
years [2] [1]

-80°C for 6
months [2] [1]

Room temperature (stable for a
few days) [1]

DMSO Solution Stability: Critical Considerations

When Allitinib is dissolved in DMSO, its stability becomes a critical parameter for experimental

reproducibility.

General DMSO Stability Data: While specific long-term stability data for Allitinib in DMSO is not

provided in the search results, a foundational study on the stability of ~7,200 compounds in DMSO

solution offers critical guidance [3]. The probability of a compound remaining intact in DMSO at room

temperature drops significantly over time:

92% after 3 months
83% after 6 months
52% after 1 year [3]

Recommended Handling for Stock Solutions: To minimize degradation and maintain experimental

integrity, follow these practices:
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Aliquot: Divide the stock solution into small, single-use aliquots to avoid repeated freeze-thaw

cycles and exposure to moisture [3] [4].
Use Airtight Seals: Ensure vials are tightly sealed to prevent DMSO from absorbing water from

the atmosphere, which can accelerate compound degradation [4].
Thaw Properly: Allow frozen aliquots to thaw naturally at room temperature. Avoid heating

DMSO solutions, as excessive heat can lead to decomposition [4].

Experimental Protocol for Stability Assessment

To ensure the integrity of your Allitinib stock solutions in DMSO, you can implement the following quality

control protocol based on standard practices in drug discovery [5] [3].
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Prepare Allitinib/DMSO Stock Solution

Aliquot into single-use vials

Store at -80°C (Recommended)

Thaw one aliquot at room temperature

When needed for experiment

Perform Analytical Analysis

Solution passes QC
(Compound intact)

e.g., LC-MS, FIA-MS

Solution fails QC
(Signs of degradation)

e.g., LC-MS, FIA-MS

Released for experimental use Discard aliquot
Prepare fresh stock

Click to download full resolution via product page

Methodology Details:

Analysis Technique: Use Flow Injection Analysis (FIA) coupled with mass spectrometry (MS) for

a rapid integrity check [3]. For more detailed analysis, Liquid Chromatography-Mass Spectrometry
(LC-MS) is preferred [5].

Procedure:
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Prepare a standard solution of Allitinib at a known concentration (e.g., 10 μM) from a freshly

opened powder vial.
Inject and analyze this standard to establish a reference chromatogram and mass spectrum.

Analyze your stored stock solution and compare its chromatographic profile and mass
spectrum to the reference.

Assess Integrity: A significant reduction in the parent compound peak or the appearance of
new peaks indicates degradation. The solution should be discarded if degradation exceeds an

acceptable threshold (e.g., >10%) [3].

Key Recommendations for Researchers

Prioritize Powder: For maximum stability, store Allitinib as a powder at -20°C and prepare fresh

DMSO solutions as needed.
Mandatory Aliquoting: Never repeatedly use a single stock solution stored at -20°C or 4°C. The

practice of aliquoting is non-negotiable for maintaining long-term stability [3].
Monitor Solution Stability: Implement the QC protocol above, especially for stock solutions stored

for more than three months, to ensure experimental results are not compromised by degraded
compounds [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-stability-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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